Cas no 852451-37-7 (N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 852451-37-7
• MF: C₂₁H₁₈BrN₅O₂
• MW: 452.303923130035
• CID: 6611808
• PubChem ID: 16798521
• Update Time: 2025-05-24

N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-(4-bromophenyl)-2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• N-(4-bromophenyl)-2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• AKOS024596002
• N-(4-bromophenyl)-2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• F0679-0493
• 852451-37-7

• Inchi： 1S/C21H18BrN5O2/c1-13-3-8-17(9-14(13)2)27-20-18(10-24-27)21(29)26(12-23-20)11-19(28)25-16-6-4-15(22)5-7-16/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key： JKYRHHFOCOPHLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1C=NC2=C(C=NN2C2=CC=C(C)C(C)=C2)C1=O)=O

Computed Properties

• Exact Mass: 451.06439g/mol
• Monoisotopic Mass: 451.06439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Comprehensive Analysis of N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 852451-37-7)

In the realm of pharmaceutical and biochemical research, N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 852451-37-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate pyrazolo[3,4-d]pyrimidine core, is often explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural uniqueness, which combines a bromophenyl moiety with a dimethylphenyl group, offering a versatile scaffold for further chemical modifications.

The compound's CAS No. 852451-37-7 is frequently searched in academic databases and patent literature, reflecting its relevance in modern medicinal chemistry. Its pyrazolo[3,4-d]pyrimidine backbone is analogous to purine bases, making it a candidate for targeting enzymes like kinases or phosphodiesterases. This structural similarity has led to investigations into its potential as a modulator of cellular signaling pathways, a topic of high interest in cancer research and inflammation studies.

One of the most common queries related to this compound revolves around its synthetic routes and purity standards. Laboratories often seek optimized protocols for its preparation, given the challenges associated with multi-step organic synthesis. The presence of both electron-withdrawing (bromine) and electron-donating (methyl) groups necessitates precise reaction conditions to achieve high yields. Analytical techniques such as HPLC and NMR are critical for verifying the compound's identity and purity, ensuring reliable results in downstream applications.

Another trending topic tied to N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is its solubility and stability profile. Researchers frequently inquire about suitable solvents (e.g., DMSO or ethanol) for biological assays, as well as storage recommendations to prevent degradation. These practical considerations are vital for ensuring reproducibility in experiments, a cornerstone of scientific rigor.

From a commercial perspective, the demand for CAS No. 852451-37-7 is driven by its potential as a building block for more complex molecules. Pharmaceutical companies and contract research organizations (CROs) are actively exploring its utility in fragment-based drug design. Its modular structure allows for the introduction of diverse functional groups, enabling the creation of libraries for high-throughput screening—a strategy aligned with current trends in personalized medicine.

Environmental and safety aspects of this compound are also under scrutiny, particularly in compliance with REACH and GMP guidelines. While not classified as hazardous, proper handling protocols are emphasized to mitigate risks during large-scale synthesis. This aligns with broader industry shifts toward sustainable and green chemistry practices.

In summary, N-(4-bromophenyl)-2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents a compelling case study at the intersection of chemistry and biology. Its multifaceted applications—from drug discovery to material science—underscore its value in contemporary research. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation, answering pressing questions in health and technology.